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Compound of Interest

Compound Name:
2-(Chloromethyl)morpholine

hydrochloride

CAS No.: 144053-97-4

Cat. No.: B1288364

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Chloromethyl)morpholine
hydrochloride, a key intermediate in pharmaceutical synthesis. The document details its

chemical and physical properties, safety and handling protocols, and its role in the synthesis of

bioactive molecules.

Chemical and Physical Properties
2-(Chloromethyl)morpholine hydrochloride is a white to off-white solid. It is a heterocyclic

compound that serves as a versatile building block in organic synthesis, primarily due to the

reactive chloromethyl group attached to the morpholine ring.
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Property Value Source

CAS Number 144053-97-4 [1][2]

Molecular Formula C₅H₁₁Cl₂NO [1][2]

Molecular Weight 172.05 g/mol [1][2]

Physical Form Solid [2]

Purity 97% [2]

Storage Temperature
Room Temperature, under

inert atmosphere
[2]

Safety and Hazard Information
2-(Chloromethyl)morpholine hydrochloride is classified as a hazardous substance and

requires careful handling in a laboratory setting.

GHS Hazard Classification:[2]

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.

Pictogram:[2]

alt text

Signal Word: Warning[2]

Precautionary Statements:[2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://m.youtube.com/watch?v=OkRkJzuYfzw
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_2_Chloromethyl_5_fluorothiophene.pdf
https://m.youtube.com/watch?v=OkRkJzuYfzw
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_2_Chloromethyl_5_fluorothiophene.pdf
https://m.youtube.com/watch?v=OkRkJzuYfzw
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_2_Chloromethyl_5_fluorothiophene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_2_Chloromethyl_5_fluorothiophene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_2_Chloromethyl_5_fluorothiophene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_2_Chloromethyl_5_fluorothiophene.pdf
https://www.benchchem.com/product/b1288364/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloromethyl-morpholine-hydrochloride
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_2_Chloromethyl_5_fluorothiophene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_2_Chloromethyl_5_fluorothiophene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_2_Chloromethyl_5_fluorothiophene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_of_2_Chloromethyl_5_fluorothiophene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
As a reactive intermediate, 2-(Chloromethyl)morpholine hydrochloride is primarily used in

nucleophilic substitution reactions where the chlorine atom is displaced by a nucleophile. This

allows for the introduction of the 2-(morpholinomethyl) moiety into a target molecule.

General Protocol for Nucleophilic Substitution
The following is a generalized protocol for the reaction of 2-(Chloromethyl)morpholine
hydrochloride with a nucleophile. This procedure is based on established methods for similar

alkyl halides and should be optimized for specific substrates.[2][3]

Materials:

2-(Chloromethyl)morpholine hydrochloride

Nucleophile (e.g., a phenol, amine, or thiol)

A suitable base (e.g., potassium carbonate, triethylamine)

Anhydrous solvent (e.g., DMF, acetonitrile)

Standard laboratory glassware and work-up reagents

Procedure:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve the nucleophile in the chosen anhydrous solvent.

Addition of Base: Add the base to the solution and stir for a predetermined time to

deprotonate the nucleophile if necessary.

Addition of Electrophile: Add 2-(Chloromethyl)morpholine hydrochloride to the reaction

mixture.
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Reaction Conditions: Heat the reaction mixture to an appropriate temperature and monitor

the progress by a suitable technique (e.g., TLC or LC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction with water or a suitable aqueous solution.

Extraction: Extract the product into an appropriate organic solvent.

Purification: Wash the combined organic layers with water and brine, dry over an anhydrous

drying agent (e.g., sodium sulfate), and concentrate under reduced pressure. The crude

product can then be purified by a suitable method such as column chromatography or

recrystallization.

Role in Pharmaceutical Synthesis and Biological
Activity
The morpholine moiety is a privileged scaffold in medicinal chemistry, known for improving the

pharmacokinetic and pharmacodynamic properties of drug candidates.[4] The 2-

(morpholinomethyl) group, introduced using 2-(Chloromethyl)morpholine hydrochloride, is a

key structural feature in several biologically active compounds.

Synthesis of Reboxetine
One of the most notable applications of 2-(Chloromethyl)morpholine hydrochloride and its

derivatives is in the synthesis of the antidepressant drug Reboxetine.[5][6] Reboxetine is a

selective norepinephrine reuptake inhibitor (NRI).[5][7] The synthesis involves the coupling of a

chiral 2-substituted morpholine derivative with a diaryl ether moiety. The morpholine ring is

crucial for the compound's interaction with the norepinephrine transporter.[4][5]

General Biological Relevance of the Morpholine Moiety
The incorporation of a morpholine ring into a drug candidate can confer several advantageous

properties:[4]

Increased Aqueous Solubility: The ether oxygen and the basic nitrogen of the morpholine

ring can participate in hydrogen bonding, which generally improves water solubility.
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Metabolic Stability: The morpholine ring is often more resistant to metabolic degradation

compared to other cyclic amines.

Receptor Interaction: The morpholine ring can act as a key binding element, interacting with

specific residues in the target protein.

Compounds containing a 2-substituted morpholine framework have been investigated for a

range of biological activities, including anticancer and anti-inflammatory effects, underscoring

the versatility of this structural motif in drug design.[4]

Visualizations
General Nucleophilic Substitution Workflow
The following diagram illustrates a typical workflow for a nucleophilic substitution reaction

involving 2-(Chloromethyl)morpholine hydrochloride.
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Caption: General workflow for nucleophilic substitution.

Logical Relationship in Drug Synthesis
This diagram shows the logical flow from the starting intermediate to its application in a

biologically active compound.
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Caption: From intermediate to biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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